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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761

An In-depth Technical Guide to 2,5-
Divinylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2,5-Divinylpyridine. The information is curated for professionals in research and
development, with a focus on structured data presentation and a general framework for
experimental analysis.

Core Chemical and Physical Properties

2,5-Divinylpyridine, also known as 2,5-diethenylpyridine, is a derivative of pyridine featuring
two vinyl group substituents. Its unique structure makes it a valuable monomer for
polymerization and a versatile building block in organic synthesis.[1] The fundamental
properties of this compound are summarized below.

Table 1: Physical and Chemical Properties of 2,5-Divinylpyridine
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Property Value Reference
CAS Number 16222-95-0 [2][3]
Molecular Formula CoHoN [2][3]
Molecular Weight 131.17 g/mol [2][3]
Boiling Point 218.3 °C at 760 mmHg [2]
Density 0.974 g/cm3 [2]
Flash Point 83.7 °C [2]
Vapor Pressure 0.187 mmHg at 25 °C [2]
Refractive Index 1.602 [2]
Melting Point Not Available [2]

Table 2: Computed Molecular Properties
Property Value Reference
XLogP3-AA 2.4 [3]
Topological Polar Surface Area  12.9 A2 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor
C)(;untg p ! 13
Rotatable Bond Count 2 [3]

Exact Mass

131.073499291 Da

[3]

Monoisotopic Mass

131.073499291 Da

[3]

Complexity

129

[3]
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Experimental Protocols: A General Framework for
Characterization

While specific, detailed experimental protocols for the synthesis of 2,5-Divinylpyridine were
not readily available in the surveyed literature, a general workflow for its synthesis and
characterization can be proposed. This workflow is standard for the analysis of novel organic
compounds.

Synthesis: The synthesis of divinylpyridines can be approached through various organic
reactions. One potential route is the palladium-catalyzed cross-coupling reaction (e.g., Stille or
Suzuki coupling) between a dihalopyridine (2,5-dibromopyridine) and a vinylating agent (e.qg.,
vinyltributylstannane or vinylboronic acid). Another approach could involve the dehydration of
the corresponding diethylpyridine.

Purification: Post-synthesis, the crude product would require purification. Standard techniques
such as column chromatography on silica gel or distillation under reduced pressure would be
employed to isolate 2,5-Divinylpyridine from unreacted starting materials and byproducts.

Structural and Purity Analysis: A suite of spectroscopic and chromatographic techniques is
essential to confirm the identity, structure, and purity of the synthesized compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would be used to identify the protons on the pyridine ring and the vinyl groups.
The chemical shifts, integration values, and coupling patterns would confirm the
substitution pattern and the presence of the vinyl moieties.

o 13C NMR: Would be employed to identify the number and types of carbon atoms in the
molecule, including the sp? carbons of the pyridine ring and the vinyl groups.

e Mass Spectrometry (MS):

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique would serve a dual
purpose: to assess the purity of the compound and to determine its molecular weight by
identifying the molecular ion peak.[3] The fragmentation pattern can also provide structural
information.
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e Infrared (IR) Spectroscopy:

o IR spectroscopy would be used to identify characteristic functional groups. Key vibrational
bands would include C=C stretching from the vinyl groups and the aromatic ring, and C-H
stretching from both the aromatic and vinyl components.

The following diagram illustrates a logical workflow for the synthesis and characterization of a
target compound like 2,5-Divinylpyridine.

General Experimental Workflow for 2,5-Divinylpyridine
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General workflow for synthesis and characterization.

Safety and Handling

While a specific safety data sheet (SDS) for 2,5-Divinylpyridine was not retrieved, general
precautions for handling pyridine derivatives should be followed. These compounds are often
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flammable and may be toxic if swallowed, inhaled, or in contact with skin.[4] It is recommended
to handle this chemical in a well-ventilated area, such as a fume hood, while wearing
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat. Store the compound in a tightly closed container in a cool, dry place away from ignition
sources.[5] Due to its vinyl groups, 2,5-Divinylpyridine may be prone to polymerization and
should be stored accordingly, possibly with an inhibitor and under refrigeration.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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